Cas no 166733-03-5 (Cyclosporin A,5-(N-methyl-D-valine)-6-(threo-3-hydroxy-N-methyl-L-leucine)- (9CI))

• Product name: Cyclosporin A,5-(N-methyl-D-valine)-6-(threo-3-hydroxy-N-methyl-L-leucine)- (9CI)
• CAS No: 166733-03-5
• MF: C₅₉H₁₀₇N₁₁O₁₂
• MW: 1162.54738
• CID: 186310
• PubChem ID: 474052

Cyclosporin A,5-(N-methyl-D-valine)-6-(threo-3-hydroxy-N-methyl-L-leucine)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclosporin A,5-(N-methyl-D-valine)-6-(threo-3-hydroxy-N-methyl-L-leucine)- (9CI)
• (3R,6S,9S,12R,15S,18S,21S,24S,30S,33S)-30-ethyl-33-[(1R)-1-hydroxy-2-methylpropyl]-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28
• Cyclosporin A, 5-(N-methyl-D-valine)-6-(threo-3-hydroxy-N-methyl-L-leucine)-
• [MeLeu(3-OH)1]-CsA, D-MeVal11 Derivative
• [D-MeVal(11), L-MeLeu(3-OH)1]CsA
• 166733-03-5
• DTXSID90168168
• (D-MeVal(11), L-MeLeu(3-OH)1)CsA

• Inchi： InChI=1S/C59H107N11O12/c1-25-40-55(78)64(18)30-45(71)65(19)41(26-31(2)3)52(75)63-46(35(10)11)58(81)66(20)42(27-32(4)5)51(74)60-38(16)50(73)61-39(17)54(77)67(21)43(28-33(6)7)56(79)68(22)44(29-34(8)9)57(80)69(23)47(36(12)13)59(82)70(24)48(53(76)62-40)49(72)37(14)15/h31-44,46-49,72H,25-30H2,1-24H3,(H,60,74)(H,61,73)(H,62,76)(H,63,75)
• InChI Key： ZWSDLBLNECTKMP-UHFFFAOYSA-N
• SMILES： CC(CC1N(C)C(=O)CN(C)C(=O)C(CC)NC(=O)C(C(C(C)C)O)N(C)C(=O)C(C(C)C)N(C)C(=O)C(CC(C)C)N(C)C(=O)C(CC(C)C)N(C)C(=O)C(C)NC(=O)C(C)NC(=O)C(CC(C)C)N(C)C(=O)C(C(C)C)NC1=O)C

Computed Properties

• Exact Mass: 1161.81071
• Monoisotopic Mass: 1161.81
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 82
• Rotatable Bond Count: 13
• Complexity: 2220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 279Ų

Experimental Properties

• Density: 1.019
• Boiling Point: 1273.1°C at 760 mmHg
• Flash Point: 723.7°C
• Refractive Index: 1.464
• PSA: 278.8